Cas no 1337669-70-1 (1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine)

1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine structure
1337669-70-1 structure
Product Name:1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine
CAS No:1337669-70-1
MF:C15H22N2
MW:230.348583698273
CID:6142511
PubChem ID:84793935
Update Time:2025-07-20

1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine
    • 1337669-70-1
    • EN300-1786745
    • 1-{4-[(pyrrolidin-3-yl)methyl]phenyl}pyrrolidine
    • Inchi: 1S/C15H22N2/c1-2-10-17(9-1)15-5-3-13(4-6-15)11-14-7-8-16-12-14/h3-6,14,16H,1-2,7-12H2
    • InChI Key: SZLLBKIHVJFZNS-UHFFFAOYSA-N
    • SMILES: N1CCC(CC2C=CC(=CC=2)N2CCCC2)C1

Computed Properties

  • Exact Mass: 230.178298710g/mol
  • Monoisotopic Mass: 230.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 15.3Ų

1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine Pricemore >>

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Additional information on 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine

Comprehensive Overview of 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine (CAS No. 1337669-70-1)

1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine (CAS No. 1337669-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyrrolidine moiety linked to a phenyl group via a methylene bridge, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate molecular interactions.

The compound's pyrrolidine ring is a key structural feature, contributing to its versatility in synthetic chemistry. Pyrrolidine derivatives are widely used in the design of central nervous system (CNS) therapeutics, owing to their ability to cross the blood-brain barrier. With the growing demand for neuroprotective agents and cognitive enhancers, 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine is increasingly studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In recent years, the compound has also been investigated for its role in catalysis and ligand design. Its bifunctional nature allows it to act as a chelating agent, making it valuable in coordination chemistry. This has led to its use in the development of metal-organic frameworks (MOFs), which are pivotal in applications like gas storage and environmental remediation. The rise of green chemistry has further amplified interest in such compounds, as they offer sustainable alternatives to traditional reagents.

Another area of interest is the compound's potential in peptide mimetics. With the pharmaceutical industry shifting toward targeted therapies, 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine is being evaluated for its ability to mimic peptide structures, thereby enhancing drug stability and bioavailability. This aligns with the current trend of personalized medicine, where customized treatments are tailored to individual patient needs.

From a synthetic perspective, the compound's modular design allows for easy derivatization, enabling researchers to fine-tune its properties for specific applications. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid optimization of lead compounds is essential. As the demand for novel chemical entities grows, 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine is poised to play a critical role in accelerating drug discovery pipelines.

In conclusion, 1-{4-(pyrrolidin-3-yl)methylphenyl}pyrrolidine (CAS No. 1337669-70-1) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and materials science. Its structural features and adaptability make it a valuable asset in modern research, addressing pressing challenges in healthcare and sustainable technology. As scientific advancements continue, this compound is likely to remain at the forefront of innovation.

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